Potassium sorbate Potassium sorbate Potassium sorbate is a potassium salt having sorbate as the counterion. It has a role as an antimicrobial food preservative. It contains an (E,E)-sorbate.
Mold and yeast inhibitor. Used as a fungistatic agent for foods, especially cheeses.
Brand Name: Vulcanchem
CAS No.: 24634-61-5
VCID: VC21192258
InChI: InChI=1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/b3-2+,5-4+;
SMILES: CC=CC=CC(=O)[O-].[K+]
Molecular Formula: C6H8O2.K
C6H8KO2
Molecular Weight: 151.22 g/mol

Potassium sorbate

CAS No.: 24634-61-5

Cat. No.: VC21192258

Molecular Formula: C6H8O2.K
C6H8KO2

Molecular Weight: 151.22 g/mol

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Potassium sorbate - 24634-61-5

Specification

Description Potassium sorbate is a potassium salt having sorbate as the counterion. It has a role as an antimicrobial food preservative. It contains an (E,E)-sorbate.
Mold and yeast inhibitor. Used as a fungistatic agent for foods, especially cheeses.
CAS No. 24634-61-5
Molecular Formula C6H8O2.K
C6H8KO2
Molecular Weight 151.22 g/mol
IUPAC Name potassium;(2E,4E)-hexa-2,4-dienoate
Standard InChI InChI=1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/b3-2+,5-4+;
Standard InChI Key OXPHNMOARHEBGH-STWYSWDKSA-N
Isomeric SMILES C/C=C/C=C/C(=O)O.[K]
SMILES CC=CC=CC(=O)[O-].[K+]
Canonical SMILES CC=CC=CC(=O)O.[K]
Colorform White powder
Crystals
White crystals or powde
Melting Point for sorbic acidMelting range of sorbic acid isolated by acidification and not recrystallised 133 °C to 135 °C after vacuum drying in a sulphuric acid desiccator
>270 °C (decomposes)

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